Using bacterial cell growth to template catalytic asymmetry†

Chemical Communications Pub Date: 2010-06-11 DOI: 10.1039/C0CC00468E

Abstract

We report an approach to position gold nanoparticle catalysts for metal reduction asymmetrically on a biological template (E. coli) by exploiting the polarity of the bacterial cell envelope undergoing growth and division.

Graphical abstract: Using bacterial cell growth to template catalytic asymmetry
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